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Compound of Interest

Compound Name: 3-Methylpentanoic acid

Cat. No.: B089800 Get Quote

Essential Safety and Handling Guide for 3-
Methylpentanoic Acid
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and

disposal of 3-Methylpentanoic acid. Adherence to these protocols is essential for ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methylpentanoic acid is a combustible liquid that can cause severe skin burns and serious

eye damage.[1][2] Appropriate personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Required PPE Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times when

handling the chemical to

protect against splashes.[1]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Gloves

must be inspected for tears or

holes before use.[3]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.[1]

[3]

Respiratory Protection NIOSH-approved respirator

Required in case of insufficient

ventilation.[1] A full face-piece

chemical cartridge-type

respirator may be necessary in

the presence of vapors or if

there is a danger of liquid

splashes.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Methylpentanoic acid is crucial for

safe handling and storage.

Table 2: Physicochemical Data for 3-Methylpentanoic Acid
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Property Value

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol [1]

Appearance Colorless liquid[4]

Odor Sour, pungent

Boiling Point 196-198 °C (385-388 °F)[1][4][5]

Melting Point -41 °C (-42 °F)[4][5]

Flash Point 85 °C (185 °F) - closed cup[6]

Density 0.93 g/mL at 25 °C (77 °F)[4]

Solubility in Water Limited

Operational Plan: Handling and Disposal
Preparation and Handling

Ventilation: Always handle 3-Methylpentanoic acid in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation of vapors.[1][5]

Preventing Ignition: Keep away from heat, hot surfaces, sparks, open flames, and other

ignition sources. No smoking.[1][7] Use non-sparking tools.[5]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke

when using this product.[1]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

Keep cool.[1][7]

Store locked up.[1][7]

Store apart from incompatible materials such as bases and reducing agents.[7]
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Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][5][7]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[5] Do not discharge to sewer systems.[5]

Emergency Procedures
Accidental Exposure First Aid

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor.[1][7]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Wash contaminated clothing before reuse.[1][7] If skin irritation occurs, get medical

advice/attention.[4]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[1] If breathing is

difficult, give oxygen. If not breathing, give artificial respiration.[5] Call a poison center or

doctor if you feel unwell.[4][8]

Ingestion: Rinse mouth. Do NOT induce vomiting.[1][7] Never give anything by mouth to an

unconscious person.[5] Call a poison center or doctor immediately.[5][7]

Spill Response Workflow
In the event of a spill, follow the established workflow to ensure safety and proper cleanup.
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Spill Detected

Evacuate Immediate Area
Alert Others

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Ensure Adequate Ventilation

Collect and Arrange Disposal
(Use non-sparking tools)

Decontaminate Area and Equipment

Dispose of Waste in
Sealed Containers

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a 3-Methylpentanoic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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